2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)-3-propylquinazolin-4(3H)-one

• IUPAC Name: 2-[(3-phenyl-1,2,4-oxadiazol-5-yl)methylsulfanyl]-3-propylquinazolin-4-one
• InChI: InChI=1S/C20H18N4O2S/c1-2-12-24-19(25)15-10-6-7-11-16(15)21-20(24)27-13-17-22-18(23-26-17)14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3
• InChI Key: IHHHHIZQUPDYMS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=CC=CC=C2N=C1SCC3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C20H18N4O2S
• Molecular Weight: 378.4 g/mol

Description

2-(((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)thio)-3-propylquinazolin-4(3H)-one is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities such as anticancer, antiviral, and antibacterial properties.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of new 1,3,4-oxadiazole derivatives linked with quinazolin-4-one moiety have been extensively studied. These derivatives are synthesized through a series of reactions starting from anthranilic acid and undergoing cyclization with different aromatic acids, aldehydes, and carbon disulfide. The purity and structures of these compounds are confirmed by various spectroscopic techniques, including thin layer chromatography, infrared spectroscopy, nuclear magnetic resonance, and mass spectroscopy (Dewangan et al., 2016).

Antimicrobial Activity

• Heterocycles derived from 5-(2-aminothiazol-4-yl)-8-hydroxyquinoline have been synthesized and evaluated for their antimicrobial activities. The synthesized compounds have shown promising antimicrobial properties based on elemental analysis, IR, 1H-NMR, and mass spectral data (Abdel-Mohsen, 2003).
• Novel quinazolinone–thiazolidine–quinoline compounds have been synthesized and assessed for antimicrobial activity, demonstrating significant effectiveness against various bacterial and fungal strains (Desai et al., 2011).

Antitumor Activity

• The antitumor activity of novel 3-benzyl-4(3H)quinazolinone analogues has been investigated, with some derivatives showing broad-spectrum antitumor activity. These compounds have been evaluated in vitro against various cancer cell lines, showing potent inhibitory activities. Molecular docking studies have also been conducted to understand their mechanism of action (Al-Suwaidan et al., 2016).

Anticonvulsant and Analgesic Activities

• Some derivatives have been synthesized and studied for their anticonvulsant and analgesic activities. The research demonstrated that certain derivatives exhibit more potent analgesic and anti-inflammatory activities compared to other derivatives, indicating their potential for further development as therapeutic agents (Dewangan et al., 2016).